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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706

This technical guide provides a comprehensive overview of the fungicide Milneb, including its
various synonyms, chemical properties, and fungicidal characteristics. The content is tailored
for researchers, scientists, and drug development professionals, offering detailed information
on its presumed mechanism of action, relevant experimental protocols, and available data on
its biological activity.

Introduction and Synonyms

Milneb is a fungicide belonging to the dithiocarbamate class of chemicals.[1] Its chemical name
is 3,3'-Ethylenebis(tetrahydro-4,6-dimethyl-2H-1,3,5-thiadiazine-2-thione).[2] Over the years, it
has been known by several synonyms and trade names. Understanding these is crucial for a
comprehensive literature search and regulatory tracking.

A point of clarification is necessary regarding the synonym "Banlate.” While some chemical
databases list "Banlate" as a synonym for Milneb, the trade name Banlate is more widely and
officially associated with the fungicide benomyl, which belongs to the benzimidazole class and
has a different mode of action.[2][3] This guide will focus exclusively on Milneb.

Table 1: Synonyms and Identifiers for Milneb
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Type

Name/ldentifier

Common Name

Milneb

Thiadiazin, Du Pont Fungicide 328, Fungicide

Synonyms

ynony 328|2]
3,3'-(Ethane-1,2-diyl)bis[(4=,6=)-4,6-dimethyl-

IUPAC Name ( o Y _[( ) Y
1,3,5-thiadiazinane-2-thione][4]
3,3'-(1,2-Ethanediyl)bis[tetrahydro-4,6-dimethyl-

CAS Name ( yhbis{ Y y

2H-1,3,5-thiadiazine-2-thione][4]

CAS Registry No.

3773-49-7[2]

Molecular Formula

C12H22N4S4[2]

Chemical and Physical Properties

Understanding the physicochemical properties of Milneb is essential for formulation

development, environmental fate studies, and toxicological assessments.

Table 2: Chemical and Physical Properties of Milneb

Property Value

Molecular Weight 350.6 g/mol [2]

Appearance Off-white to yellowish solid[5]

Odor Sulfurous[5]

Solubility Insoluble in water[6]

Stability Decomposes in the presence of moisture and

acids[7]

Mechanism of Action

As a member of the dithiocarbamate class, Milneb is classified as a multi-site contact

fungicide.[4] This means it acts on multiple metabolic pathways within the fungal cell, making
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the development of resistance less likely compared to single-site fungicides.

The primary mechanism of action for dithiocarbamates involves their decomposition into
isothiocyanates and carbon disulfide (CS:z), which are the actual toxic agents. These
compounds react non-specifically with sulfhydryl (-SH) groups of amino acids, proteins, and
enzymes within the fungal cell. This disruption of numerous essential enzymatic functions

ultimately leads to cell death.
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Figure 1: General Mechanism of Action of Dithiocarbamate Fungicides
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Figure 1: General Mechanism of Action of Dithiocarbamate Fungicides

Experimental Protocols

Detailed experimental protocols specifically for Milneb are scarce in recent scientific literature.
However, standardized methods for evaluating dithiocarbamate fungicides can be applied.

Determination of Dithiocarbamate Residues

A common method for quantifying dithiocarbamate residues is based on their acid hydrolysis to
carbon disulfide (CSz).

Workflow for CS2 Evolution Method:

o Sample Preparation: A known weight of the sample (e.g., plant tissue, soil) is homogenized.
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» Acid Digestion: The homogenized sample is subjected to hot acid digestion (e.g., using
hydrochloric acid) to liberate CSa.

e Trapping of CSz: The evolved CS: is purged with an inert gas and trapped in a solution (e.qg.,
copper(ll) acetate/diethanolamine or potassium hydroxide).

e Quantification: The amount of trapped CS: is determined spectrophotometrically or by gas

chromatography.
Sample Homogenization

Hot Acid Digestion

:

Inert Gas Purge

:

CS:2 Trapping in Solution

Spectrophotometric or
GC Quantification

Figure 2: Workflow for CSz Evolution Method
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Figure 2: Workflow for CS2 Evolution Method

In Vitro Fungicidal Activity Assay

The fungicidal activity of Milneb can be assessed in vitro using a mycelial growth inhibition
assay.
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Protocol for Mycelial Growth Inhibition Assay:

o Media Preparation: Prepare a suitable fungal growth medium (e.g., Potato Dextrose Agar -
PDA) and amend it with a series of concentrations of Milneb. A control medium without the
fungicide is also prepared.

 Inoculation: Place a mycelial plug of the test fungus at the center of each agar plate.
e Incubation: Incubate the plates at an optimal temperature for fungal growth.
o Measurement: After a defined incubation period, measure the diameter of the fungal colony.

o Calculation: Calculate the percentage of mycelial growth inhibition for each concentration
relative to the control. The ECso (Effective Concentration for 50% inhibition) can then be
determined using probit analysis.

Fungicidal Activity and Spectrum

Specific quantitative data on the fungicidal efficacy of Milneb, such as ECso values against a
range of plant pathogenic fungi, are not readily available in recent, publicly accessible scientific
literature. As an older fungicide, much of the initial efficacy data may reside in less accessible
corporate or regulatory archives.

However, based on its classification as a dithiocarbamate, Milneb would be expected to have a
broad spectrum of activity against a variety of fungal pathogens. Other dithiocarbamates, such
as maneb and ziram, have demonstrated efficacy against a wide range of diseases on fruits,
vegetables, and field crops.[1][7]

Table 3: lllustrative Fungicidal Activity of Related Dithiocarbamate Fungicides (Not Milneb)
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Fungicide Fungal Pathogen Crop Reported Efficacy

Phytophthora )
Maneb ) ) Potato, Tomato Effective control[8]
infestans (Late Blight)

] Venturia inaequalis ] o
Ziram Apple Protective fungicide
(Apple Scab)

o Broad-spectrum
Maneb Puccinia spp. (Rusts) Cereals o
activity[7]

Disclaimer: The data in Table 3 are for illustrative purposes to indicate the potential spectrum of
activity for a dithiocarbamate fungicide and are not specific to Milneb.

Conclusion

Milneb is a dithiocarbamate fungicide with a multi-site mode of action, which theoretically
provides a low risk of resistance development. While a comprehensive list of its synonyms is
available, there is a notable lack of recent, publicly accessible data on its specific fungicidal
efficacy and detailed experimental studies. The general protocols for testing dithiocarbamates
are applicable to Milneb, but further research would be required to establish its precise
spectrum of activity and quantitative efficacy against key plant pathogens. For drug
development professionals, the 1,3,5-thiadiazine core structure present in Milneb may still be
of interest for the synthesis of novel bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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